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Compound of Interest

Compound Name: 10-Amino-4-decenoic acid

Cat. No.: B15177842

A comprehensive review of existing scientific literature reveals a significant gap in the
understanding of 10-Amino-4-decenoic acid and its role within metabolic pathways. Despite
extensive searches, no direct research, quantitative data, or detailed experimental protocols
specifically pertaining to this compound's metabolic functions were identified.

While the user's request sought an in-depth technical guide on 10-Amino-4-decenoic acid,
the available scientific and research databases do not contain information on its biosynthesis,
degradation, or interaction with signaling pathways. This suggests that 10-Amino-4-decenoic
acid may be a novel or largely unstudied molecule within the context of metabolic science.

Research in related areas has focused on structurally similar, yet distinct, decenoic acid
derivatives. Notably, significant research exists for 10-hydroxy-2-decenoic acid (10-HDA), a
major fatty acid component of royal jelly with a range of documented physiological activities.[1]
[2][3] Studies on 10-HDA have explored its biosynthesis in engineered E. coli, highlighting the
modification of the B-oxidation pathway and the use of P450 terminal hydroxylases for its
production from decanoic acid.[1][2][3]

Another related compound, cis-4-decenoic acid, has been identified as a metabolite in the
context of certain metabolic disorders. Specifically, it is found in increased amounts in patients
with medium-chain acyl-CoA dehydrogenase deficiency (MCADD).[4][5] This suggests its
involvement in fatty acid metabolism, although its precise role and the pathways it participates
in are areas of ongoing investigation.
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The absence of information on 10-Amino-4-decenoic acid precludes the creation of the
requested technical guide, including quantitative data tables, experimental protocols, and
pathway diagrams. The scientific community has yet to explore the metabolic significance of
this particular amino-fatty acid. Future research will be necessary to elucidate its potential roles
in cellular metabolism, its biosynthetic origins, and its physiological effects. Until such studies
are conducted, 10-Amino-4-decenoic acid remains an uncharted molecule in the vast
landscape of metabolic pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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